4-cyano-2-methoxyphenyl 2-chlorobenzoate

• IUPAC Name: (4-cyano-2-methoxyphenyl) 2-chlorobenzoate
• InChI: InChI=1S/C15H10ClNO3/c1-19-14-8-10(9-17)6-7-13(14)20-15(18)11-4-2-3-5-12(11)16/h2-8H,1H3
• InChI Key: HIZFOPPBLDESGR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C#N)OC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C15H10ClNO3
• Molecular Weight: 287.70 g/mol

Description

4-Cyano-2-methoxyphenyl 2-chlorobenzoate is a synthetic benzoate ester featuring a 2-chlorobenzoate moiety esterified to a substituted phenyl group (4-cyano-2-methoxyphenyl). The compound’s structure combines electron-withdrawing (cyano, chloro) and electron-donating (methoxy) groups, creating unique electronic and steric properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 4-cyano-2-methoxyphenyl 2-chlorobenzoate with structurally analogous compounds, focusing on substituent effects, biological activity, and applications.

Structural and Electronic Comparisons

Compound Name	Substituents (Phenyl/Benzoate)	Molecular Formula	Key Properties/Activities	Reference
4-Cyano-2-methoxyphenyl 2-chlorobenzoate	Phenyl: 4-CN, 2-OCH₃; Benzoate: 2-Cl	C₁₅H₁₁ClNO₃	High polarity due to CN/Cl; potential bioactivity	N/A
Methyl 2-chlorobenzoate (M2CB)	Benzoate: 2-Cl; Ester: methyl	C₈H₇ClO₂	Electron-withdrawing Cl enhances reactivity in substitution reactions
Methyl 2-methoxybenzoate (M2MOB)	Benzoate: 2-OCH₃; Ester: methyl	C₉H₁₀O₃	Electron-donating OCH₃ increases nucleophilicity
2-(Adamantan-1-yl)-2-oxoethyl 2-chlorobenzoate	Benzoate: 2-Cl; Ester: adamantyl	C₁₉H₂₂ClO₃	Strong antioxidant/anti-inflammatory activity due to adamantane moiety
Prop-2-ynyl 2-chlorobenzoate	Benzoate: 2-Cl; Ester: propargyl	C₁₀H₇ClO₂	Used in click chemistry for nanostructured composites

Key Observations:

• The 2-methoxy group may mitigate steric hindrance while donating electrons locally .
• Biological Activity: Adamantane-based 2-chlorobenzoates exhibit superior antioxidant and anti-inflammatory properties, suggesting that bulky substituents (e.g., adamantane) enhance bioactivity. The cyano group in the target compound may similarly modulate enzyme interactions .
• Material Science Applications: Propargyl esters of 2-chlorobenzoate (e.g., prop-2-ynyl 2-chlorobenzoate) are utilized in click chemistry for synthesizing nanostructured composites. The target compound’s cyano group could improve thermal stability or solubility in such applications .